2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride
Overview
Description
2-Phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride, also known as PPEHCl, is a synthetic compound that has been used in a variety of scientific research applications. PPEHCl has a wide range of biochemical and physiological effects and is an important tool for scientists and researchers to study the effects of various compounds and drugs on the body.
Scientific Research Applications
2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride has a variety of scientific research applications, including the study of drug action, drug metabolism, and drug-receptor interactions. It has also been used to study the effects of various compounds on the central nervous system, as well as to study the effects of drugs on the cardiovascular system. 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride has also been used in the study of endocrine systems, as well as in the study of the effects of drugs on the gastrointestinal tract.
Mechanism of Action
2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride works by binding to specific receptors in the body, which then triggers a cascade of biochemical reactions that result in the desired effect. Specifically, 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride binds to the α2A-adrenergic receptor, which is a G-protein coupled receptor. When 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride binds to this receptor, it triggers a cascade of biochemical reactions that result in the desired effect.
Biochemical and Physiological Effects
2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride has a variety of biochemical and physiological effects, including the stimulation of the sympathetic nervous system, the inhibition of the parasympathetic nervous system, the stimulation of the cardiovascular system, and the stimulation of the gastrointestinal system. It has also been shown to have an effect on the endocrine system, specifically the release of hormones such as adrenaline and cortisol.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride in lab experiments is that it is relatively easy to synthesize, and it is relatively inexpensive. Additionally, 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride has a wide range of biochemical and physiological effects, making it an ideal tool for studying the effects of various compounds and drugs on the body. However, there are some limitations to using 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride in lab experiments, such as its short half-life and its limited solubility in water.
Future Directions
There are several potential future directions for research involving 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride. One potential direction is to explore the potential therapeutic applications of 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride, such as its potential use as an anti-anxiety or anti-depressant drug. Additionally, further research could be conducted to explore the potential effects of 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride on other systems in the body, such as the immune system or the reproductive system. Finally, further research could be conducted to explore the potential uses of 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride in drug delivery systems, such as transdermal patches or inhalers.
Synthesis Methods
2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride is synthesized by a series of chemical reactions, starting with the reaction of 2-phenyl-1-propanol with hydrochloric acid to form 2-phenyl-1-propanol hydrochloride. This is followed by the reaction of 2-phenyl-1-propanol hydrochloride with pyrrolidine to form 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride. This reaction is carried out in an anhydrous environment, using a solvent such as ethyl acetate, and is typically carried out at a temperature of around 80°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride involves the reaction of 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol with hydrochloric acid.", "Starting Materials": [ "2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-phenyl-1-(pyrrolidin-2-yl)ethan-1-ol in dichloromethane, add hydrochloric acid dropwise with stirring.", "Continue stirring the reaction mixture for several hours at room temperature.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the product as a white solid.", "Purify the product by recrystallization from a suitable solvent to obtain the final product as a white crystalline powder." ] } | |
CAS RN |
2703779-69-3 |
Molecular Formula |
C12H18ClNO |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
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